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Compound of Interest

Compound Name: 2-hydroxycerotoyl-CoA

Cat. No.: B15546829 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the separation and analysis of 2-
hydroxycerotoyl-CoA isomers, crucial intermediates in sphingolipid metabolism. The

protocols outlined below leverage High-Performance Liquid Chromatography (HPLC) coupled

with Tandem Mass Spectrometry (LC-MS/MS), a powerful technique for the sensitive and

specific quantification of lipid isomers.

Introduction
2-Hydroxycerotoyl-CoA is a key precursor in the biosynthesis of 2-hydroxy sphingolipids,

which are abundant in the nervous system, skin, and kidneys.[1] The stereochemistry of the 2-

hydroxy group, either (R) or (S), can significantly impact the biological function and metabolic

fate of these sphingolipids. The enzyme Fatty Acid 2-Hydroxylase (FA2H) is responsible for the

stereospecific synthesis of (R)-2-hydroxy fatty acids, which are then activated to their CoA

esters and incorporated into ceramides.[2] Dysregulation of 2-hydroxy sphingolipid metabolism

has been implicated in various neurological disorders. Therefore, the ability to separate and

quantify the (R) and (S) enantiomers of 2-hydroxycerotoyl-CoA is critical for understanding

their distinct roles in health and disease.

This document provides a comprehensive guide to the analytical techniques for separating

these challenging isomers, including sample preparation, chromatographic separation, and

mass spectrometric detection.
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Sphingolipid Metabolism Pathway involving 2-
Hydroxycerotoyl-CoA
The following diagram illustrates the synthesis of 2-hydroxy sphingolipids, highlighting the role

of 2-hydroxycerotoyl-CoA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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